Cas no 22442-07-5 (Cyclooctanone,2-(phenylmethyl)-)

• Product Name: Cyclooctanone,2-(phenylmethyl)-
• CAS No: 22442-07-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 276187
• PubChem ID: 3047755
• Update Time: 2025-04-19

Cyclooctanone,2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone,2-(phenylmethyl)-
• 2-benzylcyclooctan-1-one
• 2-Benzylcyclooctanone
• SCHEMBL7338783
• XVPYEGUVJMPSJN-UHFFFAOYSA-N
• 22442-07-5
• Cyclooctanone, 2-(phenylmethyl)-
• DTXSID00945129

• Inchi： 1S/C15H20O/c16-15-11-7-2-1-6-10-14(15)12-13-8-4-3-5-9-13/h3-5,8-9,14H,1-2,6-7,10-12H2
• InChI Key： XVPYEGUVJMPSJN-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4

Experimental Properties

• Density: 0.998
• Boiling Point: 338.3°C at 760 mmHg
• Flash Point: 144°C
• Refractive Index: 1.522
• PSA: 17.07